![molecular formula C10H9NO2 B045636 1-Acetylindolin-2-one CAS No. 21905-78-2](/img/structure/B45636.png)
1-Acetylindolin-2-one
Overview
Description
1-Acetylindolin-2-one (AI-2) is a heterocyclic compound that is found in various plants and has been studied for its potential pharmacological and biochemical applications in recent years. AI-2 is a type of indole, which is a five-membered ring composed of three carbon atoms and two nitrogen atoms, and is the parent compound of a large family of compounds called indole alkaloids. AI-2 has a wide range of biological activities and has been studied for its potential use in the treatment of a variety of diseases.
Scientific Research Applications
- Photolabile Protecting Group : It is used as a photolabile protecting group and for the photoactivation of carboxylic acids in acylation reactions (Michael, 2009).
- Chemical Reactions and Studies : 1-Acetylindoxyl oxime is utilized in studying the formation of 1-acetyl-2-chloro-3-iminoindoline hydrochloride and its reactions with N- and S-nucleophiles (Velezheva & Ryabova, 1990).
- Asymmetric Michael Addition : It allows easy transformation into 2-functionalized indoles, potentially contributing to the chemistry and pharmacology of indole-related compounds (Liu, Cheng, & Xu, 2011).
- Pharmacological Potential : Derivatives from beef heart plasmalogens have powerful antihypertensive activity and are extremely potent platelet-activating factors (Wykle, Malone, & Snyder, 1980).
- Synthesis of Chiral Indolin-3-ones : It facilitates the synthesis of chiral indolin-3-ones with two adjacent tertiary stereogenic centers (Chen, Wang, & Zhou, 2016).
- Domino Michael/Henry Reaction : Provides indolin-3-one derivatives with four adjacent stereogenic centers in good to high yields and excellent stereoselectivity (Mahajan et al., 2015).
- Manganese(III) Acetate Oxidation : The reaction with manganese(III) acetate results in the formation of specific compounds (Izumi, Kohei, & Murakami, 1993).
- Antimicrobial Activities : Certain derivatives possess various antimicrobial activities against different microorganisms (Zaher et al., 1986).
- Stereoselective Halogenation : Can be acetylated with chiral 2-(methanesulfonyloxy) propionyl chlorides to produce optically pure compounds (Ban et al., 1997).
- Bifunctional Thioureas Catalysis : Enantio-pure 2-substituted indolin-3-one derivatives are produced through asymmetric Michael addition (Yaozong et al., 2020).
- Structural Stability : The compound exhibits a planar moiety and is stabilized by non-classical C-HO hydrogen bonds (Yang, 2010).
- Conformational Analysis : It exists almost entirely in the endo conformation in benzene solution (Jones, Katritzky, & Shapiro, 1970).
- Three-Component Reaction : Efficiently synthesizes polysubstituted 1H-pyrido[3,2-b]indoles (Jiang, Wang, & Zhou, 2016).
- Synthesis of δ-Carbolines : Can be synthesized into 2-alkoxy-4-aryl-3-cyano-β-carbolines by heating with KOH (Velzheva, Nevskii, & Suvorov, 1985).
- Asymmetric Synthesis : Generates neighboring stereocenters in the asymmetric synthesis of 2,3′-connected bis-indolinones (Gajulapalli et al., 2017).
- Pharmacological Intermediate : Serves as an intermediate for various disubstituted methanamines with potential pharmacological properties (Ogurtsov & Rakitin, 2021).
- Microwave-Mediated Processes : Microwave irradiation can significantly reduce the drying time for certain derivatives (Pinchukova et al., 2010).
- Racemization under Microwave Heating : Enhances racemization under specific conditions (Dressen et al., 2009).
- Solvent-Dependent Amide Bond Isomerization : (S)-indoline-2-carboxylic acid derivatives show a tendency toward specific isomerization, useful for designing various structures (Pollastrini et al., 2021).
Mechanism of Action
Mode of Action
The mode of action of 1-Acetylindolin-2-one involves a dehydrogenative cross-coupling reaction . This reaction is catalyzed by FeCl2·4H2O and employs air (molecular oxygen) as the terminal oxidant . The cross-coupling of indolin-2-ones with indoles proceeds smoothly under mild, ligand-free, and base-free conditions . This process results in the construction of all-carbon quaternary centers from secondary C (sp3)–H substrates .
Biochemical Pathways
The compound’s involvement in the dehydrogenative cross-coupling reaction suggests it may influence pathways related to oxidative stress and cellular respiration .
Result of Action
The result of the action of this compound is the formation of 3,3-disubstituted oxindoles bearing all-carbon quaternary centers . These structures have potential applications in the synthesis of biologically active alkaloids .
Action Environment
The action of this compound is influenced by environmental factors such as temperature and the presence of oxygen . The compound is stored in a dry environment at 2-8°C , and the reaction it catalyzes requires molecular oxygen as the terminal oxidant
properties
IUPAC Name |
1-acetyl-3H-indol-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2/c1-7(12)11-9-5-3-2-4-8(9)6-10(11)13/h2-5H,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRWLXCRLJQEJHE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1C(=O)CC2=CC=CC=C21 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20314595 | |
Record name | 1-acetylindolin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20314595 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
21905-78-2 | |
Record name | 1-Acetyloxindole | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=286428 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-acetylindolin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20314595 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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